1-(2-Bromo-4-chlorophenyl)ethanol

• Molecular Formula: C8H8BrClO
• Molecular Weight: 235.50 g/mol
• IUPAC Name: 1-(2-bromo-4-chlorophenyl)ethanol
• InChI: InChI=1S/C8H8BrClO/c1-5(11)7-3-2-6(10)4-8(7)9/h2-5,11H,1H3
• InChI Key: QRSFRTISGKDJTM-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=C(C=C1)Cl)Br)O

Description

1-(2-Bromo-4-chlorophenyl)ethanol is a useful research compound. Its molecular formula is C8H8BrClO and its molecular weight is 235.50 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Solid NaBH4 (354 mg, 9.4 mmol) was added to a 0° C., THF (5 mL) and MeOH (15 mL) solution of 1-(2-bromo-4-chlorophenyl)ethanone (1.8 g, 7.8 mmol). After 30 min 2N aqueous HCl was slowly added, and the resulting mixture was extracted with EtOAc. The combined organic extracts were dried (Na2SO4), concentrated, and purified via column chromatography to yield the title compound.